Cas no 2228735-48-4 (5-(1-amino-2,2-difluoroethyl)thiophene-3-carbonitrile)

• Product Name: 5-(1-amino-2,2-difluoroethyl)thiophene-3-carbonitrile
• CAS No: 2228735-48-4
• MF: C₇H₆F₂N₂S
• MW: 188.197746753693
• CID: 6324716
• PubChem ID: 165632043
• Update Time: 2025-08-04

5-(1-amino-2,2-difluoroethyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1-amino-2,2-difluoroethyl)thiophene-3-carbonitrile
• EN300-1969672
• 2228735-48-4

• Inchi： 1S/C7H6F2N2S/c8-7(9)6(11)5-1-4(2-10)3-12-5/h1,3,6-7H,11H2
• InChI Key： PBJIDLIJRLYMRV-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(C(F)F)N

Computed Properties

• Exact Mass: 188.02197570g/mol
• Monoisotopic Mass: 188.02197570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78Ų

Additional information on 5-(1-amino-2,2-difluoroethyl)thiophene-3-carbonitrile

5-(1-Amino-2,2-Difluoroethyl)Thiophene-3-Carbonitrile: A Comprehensive Overview

The compound 5-(1-amino-2,2-difluoroethyl)thiophene-3-carbonitrile, identified by the CAS number CAS No. 2228735-48-4, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically thiophenes, which are known for their aromaticity and versatility in chemical reactions. The presence of the amino group and the difluoroethyl substituent introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery and material science. The thiophene ring in this compound serves as a versatile scaffold for further functionalization. The amino group at position 1 of the ethyl chain adds nucleophilic character to the molecule, enhancing its reactivity in various condensation reactions. Meanwhile, the two fluorine atoms at position 2 of the ethyl chain contribute to both electronic and steric effects, which can be exploited in designing bioactive molecules or advanced materials.

In terms of synthesis, several methods have been reported for the preparation of 5-(1-amino-2,2-difluoroethyl)thiophene-3-carbonitrile. One common approach involves the substitution reaction of a thiophene derivative with an appropriate aminoalkyl halide. The use of polar aprotic solvents and catalytic bases has been shown to enhance reaction efficiency. Researchers have also explored microwave-assisted synthesis to optimize reaction conditions, reducing reaction time while maintaining product purity.

The application of this compound is diverse. In pharmaceutical chemistry, it has been investigated as a potential lead compound for anti-inflammatory and anticancer agents. The presence of the nitrile group at position 3 of the thiophene ring provides an additional site for functionalization, enabling the design of more complex bioactive molecules. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various cancer cell lines, suggesting its potential as a chemotherapeutic agent.

In material science, the unique electronic properties of 5-(1-amino-2,2-difluoroethyl)thiophene-3-carbonitrile make it a candidate for organic electronics. The thiophene ring's conjugated system allows for efficient charge transport, while the substituents modulate electronic properties such as band gap and conductivity. Researchers are exploring its use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where such properties are crucial.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of chemicals like CAS No. 2228735-48-4 becomes essential. Preliminary studies suggest that this compound undergoes microbial degradation under specific conditions, but further research is needed to assess its long-term environmental effects.

In conclusion, 5-(1-amino-2,2-difluoroethyl)thiophene-3-carbonitrile, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span from drug discovery to material science, with ongoing studies exploring its potential in developing novel therapeutic agents and advanced materials. As research progresses, this compound is expected to contribute significantly to both academic advancements and industrial innovations.